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Compound of Interest

Compound Name: Silver tetrafluoroborate

Cat. No.: B077574

This document provides an in-depth technical guide to the material safety properties of silver
tetrafluoroborate (AgBF4), compiled from authoritative Safety Data Sheets (SDS). It is
intended for researchers, scientists, and professionals in drug development who handle this
compound.

Compound Identification:

Chemical Name: Silver Tetrafluoroborate

Synonyms: Silver fluoborate, Argentous tetrafluoroborate[1][2]

CAS Number: 14104-20-2[3]

Molecular Formula: AgBF4[3]

Section 1: Hazard Identification and Classification

Silver tetrafluoroborate is a hazardous substance that poses significant risks upon exposure.
It is classified as a corrosive material that can cause severe skin burns and serious eye
damage.[4][5] Ingestion is harmful, and inhalation may cause respiratory irritation.[4]

GHS Hazard Classification Summary
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Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B
burns and eye damage[4][5]

. L H318: Causes serious eye
Serious Eye Damage/Irritation 1

damage[6]
Acute Toxicity (Oral) 4 H302: Harmful if swallowed
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[4][6]

Signal Word: Danger[2][5]
Hazard Pictograms:
e GHSO05: Corrosive[2]

Section 2: Physical and Chemical Properties

Understanding the physical and chemical properties of silver tetrafluoroborate is crucial for its
safe handling and storage. It is a white to beige, odorless crystalline solid.[3][7] The compound
is sensitive to light and is hygroscopic, meaning it readily absorbs moisture from the air.[1][8]

Quantitative Physical and Chemical Data

Property Value Source
Molecular Weight 194.673 g/mol [2][3]
Melting Point 70-73 °C [319]
Density 4.16 g/cm?3 [2]
Solubility Soluble in water [2][3]

Section 3: Handling, Storage, and Stability
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Proper handling and storage are essential to maintain the integrity of silver tetrafluoroborate
and to prevent hazardous situations.

Handling Protocols:

e Use only in a well-ventilated area, preferably under a chemical fume hood.[1][10]
e Avoid generating dust.[1]

e Do not get in eyes, on skin, or on clothing.[1]

e Wash hands and face thoroughly after handling.

o Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,
and eye/face protection.

Storage Conditions:

o Store in a tightly closed container.[1]

o Keep in a cool, dry, and well-ventilated area.[1]

e Protect from light, moisture, and air exposure.[1][10]

» Store locked up and away from incompatible substances such as acids, bases, and oxidizing
agents.[1][10]

Stability and Reactivity:

o Chemical Stability: The compound is stable under recommended storage conditions.[1]
» Conditions to Avoid: Exposure to light, moist air, or water.[1]

e Incompatible Materials: Strong oxidizing agents, acids, and bases.[1][10]

e Hazardous Decomposition Products: Thermal decomposition can release irritating gases and
vapors, including hydrogen fluoride and boron trifluoride.[1][4]
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Section 4: Experimental Protocols - Emergency
Response

In the event of exposure or a spill, immediate and appropriate action is critical. The following
protocols are based on standard first-aid and accidental release measures.

First-Aid Measures Protocol

This decision tree outlines the immediate steps to be taken following exposure to silver
tetrafluoroborate.

Immediate Action

Do NOT induce vomiting.
Rinse mouth. If conscious,
give 2-4 cups of milk or water.

Route of Exposure

Ingestion

Flush eyes with plenty of water
for at least 15 minutes,
lifting eyelids.

Eye Contact

Get Immediate
Medical Attention

Remove contaminated clothing.
Flush skin with plenty of water
for at least 15 minutes.

Skin Contact

11l

Move to fresh air.
If not breathing, give artificial respiration.

Click to download full resolution via product page

First-Aid Decision Tree for Silver Tetrafluoroborate Exposure.

Accidental Release (Spill) Response Protocol This workflow details the procedure for managing
a spill of silver tetrafluoroborate.
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Evacuate unnecessary personnel
to safe areas.

Ensure adequate ventilation.

Wear appropriate PPE
(respirator, gloves, goggles,
protective clothing).

Prevent further leakage if safe to do so.
Avoid dust formation.

Vacuum or sweep up material.

Place into a suitable, closed
container for disposal.

Dispose of waste according to
local and national regulations.

Click to download full resolution via product page

Workflow for Responding to a Silver Tetrafluoroborate Spill.
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Section 5: Toxicological and Ecological Information

Toxicological Summary:

o Acute Effects: Causes severe burns upon contact with skin, eyes, and mucous membranes.
[1][4] Inhalation may lead to irritation and corrosive damage to the respiratory tract.[1][6]
Ingestion can cause severe gastrointestinal irritation and possible burns.[1]

o Chronic Effects: No chronic effects have been specifically identified.[1]

o LD50/LC50: Quantitative data for acute toxicity (LD50/LC50) is not readily available in the
searched documents.[1]

Ecological Information:

e This material should not be released into the environment or allowed to enter drains or water
systems.[10]

e Under the Clean Water Act, silver tetrafluoroborate is listed as a Toxic Pollutant.[1]

Section 6: Exposure Controls and Personal
Protection

To minimize risk, strict exposure controls and the use of appropriate Personal Protective
Equipment (PPE) are mandatory.

Engineering Controls:

o Work should be conducted in a well-ventilated area with local exhaust ventilation or in a
chemical fume hood to keep airborne concentrations low.[1]

o Safety showers and eyewash stations should be readily accessible near the workstation.[10]

Personal Protective Equipment (PPE) Summary
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Protection Type Specification

Wear appropriate chemical safety goggles or a
face shield as described by OSHA's eye and

Eye/Face ) ) )
face protection regulations in 29 CFR 1910.133
or European Standard EN166.[1]
Ski Wear appropriate protective gloves and clothing
in
to prevent skin exposure.[1][10]
If exposure limits are exceeded or irritation is
Respiratory experienced, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[1]

Hazard Control Logic

The following diagram illustrates the logical flow from hazard identification to the

implementation of control measures.

Identify Hazard:
Silver Tetrafluoroborate
(Corrosive, Toxic)

Assess Risk

(Exposure potential)

Implement Engineering Controls Implement Administrative Controls Mandate Personal Protective Equipment
(Fume Hood, Ventilation) (SOPs, Training) (Gloves, Goggles, Lab Coat)

Safe Work Environment

Click to download full resolution via product page
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Hierarchy of Controls for Safe Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Silver Tetrafluoroborate: A Technical Safety Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077574#silver-tetrafluoroborate-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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